Cas no 816425-50-0 (Benzoic acid, 4-chloro-2-nitro-, compd. with 4-chlorobenzenamine (1:1))

Benzoic acid, 4-chloro-2-nitro-, compd. with 4-chlorobenzenamine (1:1) structure
816425-50-0 structure
Product Name:Benzoic acid, 4-chloro-2-nitro-, compd. with 4-chlorobenzenamine (1:1)
CAS No:816425-50-0
MF:C13H10Cl2N2O4
MW:329.135501384735
CID:703562
PubChem ID:71420909
Update Time:2025-04-19

Benzoic acid, 4-chloro-2-nitro-, compd. with 4-chlorobenzenamine (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-chloro-2-nitro-, compd. with 4-chlorobenzenamine (1:1)
    • 4-chloroaniline,4-chloro-2-nitrobenzoic acid
    • 4-Chloro-2-nitrobenzoic acid--4-chloroaniline (1/1)
    • DTXSID00840084
    • 816425-50-0
    • Inchi: 1S/C7H4ClNO4.C6H6ClN/c8-4-1-2-5(7(10)11)6(3-4)9(12)13;7-5-1-3-6(8)4-2-5/h1-3H,(H,10,11);1-4H,8H2
    • InChI Key: JWSKEHWVBHIDTQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-].ClC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 328.0017622g/mol
  • Monoisotopic Mass: 328.0017622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 294
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109Ų
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